Cas no 1804885-15-1 (4,5-Dibromo-2-(difluoromethoxy)benzonitrile)

• Product Name: 4,5-Dibromo-2-(difluoromethoxy)benzonitrile
• CAS No: 1804885-15-1
• MF: C₈H₃Br₂F₂NO
• MW: 326.920327425003
• CID: 4971989
• Update Time: 2025-11-06

4,5-Dibromo-2-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H3Br2F2NO/c9-5-1-4(3-13)7(2-6(5)10)14-8(11)12/h1-2,8H
• InChI Key： VKZMNXWMTSHCLW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3.9
• Topological Polar Surface Area: 33

Additional information on 4,5-Dibromo-2-(difluoromethoxy)benzonitrile

Introduction to 4,5-Dibromo-2-(difluoromethoxy)benzonitrile (CAS No. 1804885-15-1)

4,5-Dibromo-2-(difluoromethoxy)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804885-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated and fluorinated benzonitrile derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of bromine and fluorine substituents, make it a valuable scaffold for designing novel therapeutic agents.

The bromine atoms at the 4 and 5 positions of the benzene ring contribute to the electron-withdrawing nature of the molecule, enhancing its reactivity in various chemical transformations. Additionally, the difluoromethoxy group at the 2-position introduces both electron-donating and electron-withdrawing effects, depending on the context of the reaction. This dual functionality makes 4,5-Dibromo-2-(difluoromethoxy)benzonitrile a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Specifically, brominated benzonitriles have shown promise in the development of antimicrobial, antiviral, and anticancer agents. The unique structural motif of 4,5-Dibromo-2-(difluoromethoxy)benzonitrile positions it as a key building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The bromine and fluorine substituents in 4,5-Dibromo-2-(difluoromethoxy)benzonitrile can be leveraged to design molecules that selectively inhibit specific kinases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Furthermore, the difluoromethoxy group has been shown to enhance metabolic stability and bioavailability in drug candidates. This is particularly important in drug design, as poor metabolic stability can lead to rapid degradation and reduced therapeutic efficacy. By incorporating this moiety into 4,5-Dibromo-2-(difluoromethoxy)benzonitrile, researchers can improve the pharmacokinetic properties of their drug candidates.

Another area where 4,5-Dibromo-2-(difluoromethoxy)benzonitrile has shown promise is in the development of agrochemicals. Halogenated aromatic compounds are known for their potent activity against pests and pathogens. The structural features of this compound make it a suitable candidate for designing novel herbicides and fungicides. In particular, the presence of bromine atoms enhances its binding affinity to biological targets in plants and microorganisms.

The synthesis of 4,5-Dibromo-2-(difluoromethoxy)benzonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of halogenated benzenes followed by methoxylation and cyanation. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes.

In conclusion, 4,5-Dibromo-2-(difluoromethoxy)benzonitrile (CAS No. 1804885-15-1) is a highly versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an ideal candidate for designing novel therapeutic agents and crop protection chemicals. As research continues to uncover new applications for halogenated aromatic compounds, 4,5-Dibromo-2-(difluoromethoxy)benzonitrile is poised to play a crucial role in advancing drug discovery and agricultural innovation.